Cas no 2361693-80-1 (Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate)

• Product Name: Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate
• CAS No: 2361693-80-1
• MF: C₂₃H₃₂N₂O₄
• MW: 400.511186599731
• CID: 6056916
• PubChem ID: 145888753
• Update Time: 2025-06-09

Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-[1-[4-[(prop-2-enoylamino)methyl]benzoyl]azepan-4-yl]acetate
• tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate
• 2361693-80-1
• EN300-26581931
• Z2083544450
• Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate

• Inchi： 1S/C23H32N2O4/c1-5-20(26)24-16-18-8-10-19(11-9-18)22(28)25-13-6-7-17(12-14-25)15-21(27)29-23(2,3)4/h5,8-11,17H,1,6-7,12-16H2,2-4H3,(H,24,26)
• InChI Key： AUVGOFISISIXTA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCN(C(C2C=CC(CNC(C=C)=O)=CC=2)=O)CCC1)=O

Computed Properties

• Exact Mass: 400.23620751g/mol
• Monoisotopic Mass: 400.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.7Ų

Additional information on Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate

Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate

Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate, also known by its CAS registry number CAS No. 2361693-80-1, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a tert-butyl group, an azepane ring, and a propenamide substituent, all of which contribute to its distinctive chemical behavior.

The molecular structure of Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate is notable for its combination of a cyclic amine (azepane) and an acetylated side chain. The azepane ring, a seven-membered saturated ring containing one nitrogen atom, plays a crucial role in the compound's stability and reactivity. The presence of the propenamide group introduces additional functionality, potentially enhancing the compound's ability to participate in various chemical reactions or biological interactions.

Recent studies have explored the synthesis and characterization of this compound, with particular emphasis on its potential as a building block in organic synthesis. Researchers have demonstrated that the compound can be efficiently synthesized through a multi-step process involving nucleophilic acyl substitution and subsequent cyclization reactions. These findings highlight the versatility of the molecule in constructing complex organic frameworks, making it a valuable tool in the development of novel pharmaceutical agents and advanced materials.

In terms of applications, Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate has shown promise in the field of drug discovery. Its structural features, including the azepane ring and the acetylated side chain, suggest potential interactions with biological targets such as enzymes or receptors. Preliminary in vitro studies have indicated that the compound may exhibit modulatory effects on certain cellular pathways, although further research is required to fully understand its pharmacological profile.

Moreover, the compound's stability under various reaction conditions has been extensively investigated. Studies have revealed that it exhibits remarkable resistance to hydrolysis and oxidation, attributes that are highly desirable for compounds intended for use in industrial or therapeutic applications. These properties underscore its potential as a robust intermediate in the synthesis of more complex molecules.

The integration of computational chemistry techniques has also provided valuable insights into the electronic structure and reactivity of Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yl)acetate. Quantum mechanical calculations have revealed that the molecule possesses distinct electronic characteristics that may facilitate its participation in both covalent and non-covalent interactions. Such findings are particularly relevant for understanding its behavior in biological systems or during chemical transformations.

In conclusion, Tert-butyl 2-(1-{4-[(prop-2-enamido)methyl]benzoyl}azepan-4-yL)acetate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its promising chemical and biological properties, positions it as a significant player in contemporary research efforts aimed at developing innovative chemical entities with practical applications across diverse industries.